Cas no 923881-51-0 (3-Methyl-6-thien-2-ylisoxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 3-Methyl-6-thien-2-ylisoxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 923881-51-0
• Molecular Formula: C₁₂H₈N₂O₃S
• Molecular Weight: 260.269
• MDL: MFCD08271739
• CID: 3109191
• PubChem ID: 9317168

3-Methyl-6-thien-2-ylisoxazolo5,4-bpyridine-4-carboxylic Acid Properties

Names and Identifiers

• 3-methyl-6-(thiophen-2-yl)[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• BBL040769
• DB-152137
• G50181
• 3-Methyl-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-methyl-6-thiophen-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-methyl-6-thien-2-ylisoxazolo[5,4-b]pyridine-4-carboxylic acid
• AB00800093-01
• 3-methyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• Z55872501
• 3-methyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxylic acid
• EN300-24537
• 3-methyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylicacid
• STK351031
• CS-0282959
• SCHEMBL14946515
• AKOS000263184
• 923881-51-0
• 833-480-2
• 3-methyl-6-(thiophen-2-yl)-(1,2)oxazolo(5,4-b)pyridine-4-carboxylic acid

• MDL： MFCD08271739
• InChIKey： QCHINKJFVLQVEW-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8N2O3S/c1-6-10-7(12(15)16)5-8(9-3-2-4-18-9)13-11(10)17-14-6/h2-5H,1H3,(H,15,16)
• SMILES： CC1=NOC2=C1C(=CC(=N2)C3=CC=CS3)C(=O)O

Computed Properties

• Exact Mass: 260.02556330g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 260.02556330g/mol
• Heavy Atom Count: 18
• Complexity: 341
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines